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Compound of Interest

Compound Name: Reactive brown 37

CAS No.: 122391-00-8

Cat. No.: B1168117

Get Quote

Disclaimer: Specific technical data for "C.I. Reactive Brown 37" is not readily available in

public resources. The following application notes and protocols are based on a representative

medium-reactivity reactive dye. While the principles are broadly applicable, optimization of

parameters is recommended for any specific reactive dye.

Foundational Principles of Reactive Dye Printing
Reactive dyes are a cornerstone of textile coloration for cellulosic fibers like cotton, linen, and

viscose, prized for their ability to form a direct, covalent bond with the fiber.[1][2][3][4] This

chemical bond imparts exceptional wash fastness and leads to vibrant, durable colors.[1][2][3]

[4] The fundamental structure of a reactive dye comprises a chromophore (the color-imparting

component), a linking group, and a reactive group. It is this reactive group that, under alkaline

conditions, forges a permanent link with the hydroxyl (-OH) groups present in cellulosic fibers.

The application of reactive dyes in printing is a multi-stage process:

Adsorption and Diffusion: The dye, from the viscous printing paste, is first adsorbed onto the

fabric surface and then diffuses into the fiber's amorphous regions.
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Fixation: In the presence of an alkali and heat (typically from steam), the dye's reactive group

is activated and forms a covalent bond with the cellulose.

Wash-Off: A critical final step involves thoroughly washing the fabric to remove any unfixed

or hydrolyzed dye.

A significant competing reaction during fixation is dye hydrolysis, where the reactive group

reacts with water molecules instead of the fiber. This hydrolyzed dye cannot bond with the

fabric and, if not completely removed, will lead to poor wash fastness and color bleeding.

Substrate Preparation: The Key to Quality Prints
The quality of the final print is heavily dependent on the preparation of the textile substrate. The

fabric must be meticulously cleaned of all impurities, including natural waxes, oils, and sizing

agents, which can act as a barrier to dye penetration and fixation.

Standard Protocol for Cotton Fabric Pre-treatment:

Desizing: Removal of sizing agents, often starch-based, typically through an enzymatic

process.

Scouring: A high-temperature treatment with a solution of sodium hydroxide and a detergent

to eliminate natural impurities and improve absorbency.

Bleaching: To achieve a uniform and brilliant white base, the fabric is bleached, commonly

with hydrogen peroxide.

Mercerization (Optional): This treatment with concentrated sodium hydroxide enhances the

cotton's luster, dye affinity, and tensile strength.

Neutralization and Rinsing: The fabric is extensively rinsed to eliminate all residual chemicals

and neutralized to a suitable pH.

Drying: The prepared fabric must be dried uniformly before it proceeds to the printing stage.

Formulation of the Printing Paste
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The printing paste is a carefully balanced, viscous formulation that carries the reactive dye and

all the necessary chemical auxiliaries for a successful print.

Illustrative Recipe for a Reactive Brown Printing Paste (per 1000g):

Component Quantity (g) Function

Reactive Brown Dye 30 - 50 Colorant

Urea 100 - 150

Humectant and dye solvent,

facilitating dye penetration into

the fiber.

Resist Salt (e.g., m-

nitrobenzene sulfonic acid

sodium salt)

10 - 15

A mild oxidizing agent that

prevents the reduction of the

dye during the steaming

process.

Sodium Bicarbonate 20 - 30

Provides the necessary

alkaline medium for the dye-

fiber fixation reaction.

Thickener (e.g., Sodium

Alginate, 4-6% stock solution)
500 - 600

Imparts the required viscosity

to the paste for sharp and

defined prints.

Water to make 1000g Solvent

Preparation of the Printing Paste:

Begin by dissolving the urea and resist salt in the required volume of water.

Introduce the reactive brown dye and stir until it is completely dissolved. Pre-dissolving the

dye in a small amount of warm water can be beneficial.

Gradually add the thickener while maintaining continuous, vigorous stirring to prevent the

formation of lumps.

The sodium bicarbonate should be added as the final step, immediately before the printing

process commences, to minimize premature dye hydrolysis. It is advisable to use the paste
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within a few hours of adding the alkali.

The Printing and Fixation Stages
The prepared printing paste is transferred onto the fabric using a suitable method, such as flat-

bed or rotary screen printing.

Printing and Fixation Protocol:

Printing: The paste is applied to the pre-treated cotton fabric according to the desired design.

Drying: The printed fabric is dried at a temperature between 100-120°C. This step is crucial

for preventing dye migration and ensuring the sharpness of the print.

Fixation: The fixation process creates the permanent bond between the dye and the fabric.

The most common and effective method for reactive dyes is steaming.

Steaming: The fabric is passed through a steamer at 102-105°C for 10-15 minutes. The

saturated steam provides the necessary heat and moisture to drive the fixation reaction.

Post-Printing Treatment: The Wash-Off Process
Following fixation, a thorough washing-off process is imperative to remove any unfixed,

hydrolyzed dye and residual thickener. This ensures optimal fastness properties and a soft

fabric hand.

Comprehensive Wash-Off Protocol:

Cold Rinse: An initial rinse in cold water removes the majority of the thickener and loosely

adhering dye particles.

Hot Wash: The fabric is then washed in hot water (60-70°C) with a mild detergent.

Soaping: A critical soaping stage is performed at or near boiling temperature (90-95°C) using

a non-ionic detergent to effectively remove the hydrolyzed dye.

Hot Rinse: The fabric is rinsed again in hot water to remove the detergent and any remaining

impurities.
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Cold Rinse: A final cold rinse is performed.

Drying: The fully washed and rinsed fabric is then dried.

Visualized Process and Chemistry
Workflow for Reactive Brown Printing:
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Caption: A schematic representation of the complete workflow for textile printing with reactive

brown dyes.

Chemical Reaction of a Representative Vinyl Sulfone Reactive Dye with Cellulose:

Reactants

Reaction

Dye-SO₂-CH₂-CH₂-OSO₃Na
(Vinyl Sulfone Dye)

Dye-SO₂-CH=CH₂

(Activated Dye)

Elimination
HO-Cellulose

(Cellulose Fiber)

Dye-SO₂-CH₂-CH₂-O-Cellulose
(Fixed Dye)

Nucleophilic Addition

Alkali (e.g., NaHCO₃)
Heat

Click to download full resolution via product page

Caption: The reaction mechanism of a vinyl sulfone reactive dye with cellulose, forming a

stable covalent bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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